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Compound of Interest

Compound Name:
Cyclopentyl 3,4-dichlorophenyl

ketone

CAS No.: 898791-87-2

Cat. No.: B1325099

Get Quote

This guide provides a comprehensive technical overview of the core physical characteristics of

dichlorophenyl ketones, a class of compounds with significant applications in organic synthesis,

materials science, and as intermediates in the pharmaceutical industry. This document is

intended for researchers, scientists, and drug development professionals, offering in-depth

insights into the structure-property relationships that govern the behavior of these molecules.

Introduction: The Significance of Dichlorophenyl
Ketones
Dichlorophenyl ketones are aromatic ketones characterized by a carbonyl group attached to a

phenyl ring that is substituted with two chlorine atoms. The isomeric variations, arising from the

different substitution patterns of the chlorine atoms on the phenyl ring, lead to a diverse range

of physical and chemical properties. These properties, including melting point, boiling point,

solubility, and spectral characteristics, are critical parameters that influence their reactivity,

purification, and formulation in various applications. For instance, 2-amino-2',5-

dichlorobenzophenone is a key intermediate in the synthesis of several benzodiazepine drugs.

[1] This guide will delve into the key physical attributes of various dichlorophenyl ketone
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isomers, providing both quantitative data and the scientific principles that underpin these

properties.

General Structure of Dichlorophenyl Ketones
The fundamental structure of dichlorophenyl ketones can be represented by two main classes:

dichlorobenzophenones and dichloroacetophenones. The positioning of the two chlorine atoms

on the phenyl ring(s) gives rise to numerous isomers, each with a unique set of physical

properties.

Caption: General chemical structures of dichlorobenzophenones and dichloroacetophenones.

Melting and Boiling Points: The Influence of
Isomerism
The melting and boiling points of dichlorophenyl ketones are significantly influenced by the

substitution pattern of the chlorine atoms on the phenyl ring. Symmetrical isomers, such as

4,4'-dichlorobenzophenone, tend to have higher melting points due to more efficient packing in

the crystal lattice, which requires more energy to overcome the intermolecular forces.

Quantitative Data for Key Isomers
The following table summarizes the reported melting and boiling points for several

dichlorophenyl ketone isomers.
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Compound CAS Number Melting Point (°C) Boiling Point (°C)

Dichlorobenzophenon

es

2,4'-

Dichlorobenzophenon

e

85-29-0 - -

2,5-

Dichlorobenzophenon

e

16611-67-9 87-88[2][3] 240-260[2]

3,4-

Dichlorobenzophenon

e

6284-79-3 102-103[4] 353 @ 760 mmHg[4]

4,4'-

Dichlorobenzophenon

e

90-98-2 144-146[5][6] 353[5][7]

2,4-

Dichlorobenzophenon

e

19811-05-3 47[8] 366.1 (Predicted)[8]

2-Amino-2',5-

dichlorobenzophenon

e

2958-36-3 87-89[1] -

Dichloroacetophenone

s

2',4'-

Dichloroacetophenone
2234-16-4 33-34 -

3',4'-

Dichloroacetophenone
2642-63-9 - -

Experimental Protocol: Melting Point Determination
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A precise and reliable determination of the melting point is crucial for the identification and

purity assessment of dichlorophenyl ketones.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of the crystalline dichlorophenyl ketone is finely ground

and packed into a capillary tube sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting

point apparatus.

Heating: The sample is heated gradually, and the temperature is monitored.

Observation: The temperature range from the first appearance of liquid to the complete

melting of the solid is recorded as the melting point range. A narrow melting range is

indicative of a pure compound.

Caption: Workflow for capillary melting point determination.

Solubility Profile
The solubility of dichlorophenyl ketones is a critical parameter for their use in synthesis,

purification, and formulation. As halogenated aromatic compounds, they are generally soluble

in organic solvents and have low solubility in water. The position of the chlorine atoms can

influence the polarity of the molecule and thus its solubility in different solvents.[9]

Qualitative Solubility Data
Compound Solvent Solubility

4,4'-Dichlorobenzophenone Hot Acetone Soluble[5]

2,4-Dichlorobenzophenone Methanol Very faint turbidity[8]

2-Amino-2',5-

dichlorobenzophenone
Methanol Soluble[1]

Spectroscopic Characteristics
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Spectroscopic techniques are indispensable for the structural elucidation and characterization

of dichlorophenyl ketones.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

For dichlorophenyl ketones, the most characteristic absorption band is the carbonyl (C=O)

stretch.

Carbonyl (C=O) Stretch: Aromatic ketones typically exhibit a strong C=O stretching vibration

in the region of 1685-1665 cm⁻¹. The conjugation of the carbonyl group with the aromatic

ring lowers the stretching frequency compared to aliphatic ketones.

C-Cl Stretch: The carbon-chlorine stretching vibrations are typically observed in the

fingerprint region of the IR spectrum, usually between 800 and 600 cm⁻¹.

Spectra for 2',4'-dichloroacetophenone are available in public databases and can be used as a

reference.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

¹H NMR: The proton NMR spectra of dichlorophenyl ketones show characteristic signals for

the aromatic protons and, in the case of acetophenones, a singlet for the methyl protons.

The chemical shifts and splitting patterns of the aromatic protons are influenced by the

positions of the chlorine substituents. A ¹H NMR spectrum for 3',4'-dichloroacetophenone is

available.[12]

¹³C NMR: The carbon NMR spectra provide information about all the carbon atoms in the

molecule. The carbonyl carbon typically appears as a downfield signal (around 190-200

ppm). The chemical shifts of the aromatic carbons are also affected by the chlorine

substitution pattern. A ¹³C NMR spectrum for 2',4'-dichloroacetophenone is available.[13]

UV-Visible (UV-Vis) Spectroscopy
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UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Aromatic ketones exhibit characteristic absorption bands in the UV region.

π → π* Transitions: These transitions, associated with the aromatic ring and the carbonyl

group, typically occur at shorter wavelengths and have high molar absorptivity.

n → π* Transitions: These transitions involve the non-bonding electrons of the carbonyl

oxygen and occur at longer wavelengths with lower molar absorptivity.

The UV-Vis spectrum of 4,4'-dichlorobenzophenone is available in the NIST WebBook.[14]

Crystal Structure
The three-dimensional arrangement of molecules in the solid state is determined by X-ray

crystallography. This information is crucial for understanding intermolecular interactions and

their influence on physical properties like melting point. Crystal structure data for 4,4'-

dichlorobenzophenone is available through the Cambridge Structural Database.[15]

Conclusion
This technical guide has provided a detailed overview of the key physical characteristics of

dichlorophenyl ketones. The data and experimental protocols presented herein are intended to

be a valuable resource for scientists and researchers working with these important compounds.

A thorough understanding of their physical properties is essential for their effective application

in synthesis, drug development, and materials science.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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